Cas no 1489834-21-0 (4-4-(methoxymethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 4-4-(methoxymethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 1489834-21-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6030972
• PubChem ID: 65625743
• Update Time: 2025-05-27

4-4-(methoxymethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-4-(methoxymethyl)phenyl-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 4-[4-(methoxymethyl)phenyl]-
• 4-(4-(Methoxymethyl)phenyl)oxazolidin-2-one
• AKOS014964390
• 4-[4-(methoxymethyl)phenyl]-1,3-oxazolidin-2-one
• EN300-1848687
• 1489834-21-0
• CS-0349757

• Inchi： 1S/C11H13NO3/c1-14-6-8-2-4-9(5-3-8)10-7-15-11(13)12-10/h2-5,10H,6-7H2,1H3,(H,12,13)
• InChI Key： JNTAKERFLZFJMV-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(COC)C=C2)NC1=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 427.6±34.0 °C(Predicted)
• pka: 12.03±0.40(Predicted)

Additional information on 4-4-(methoxymethyl)phenyl-1,3-oxazolidin-2-one

Comprehensive Overview of 4-4-(Methoxymethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 1489834-21-0)

4-4-(Methoxymethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 1489834-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazolidinone derivative is characterized by its unique structural features, including a methoxymethylphenyl group, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate biological activity through its heterocyclic core.

The compound's CAS number 1489834-21-0 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its molecular formula and structural properties align with the growing demand for high-purity intermediates in precision chemistry. Recent studies highlight its utility in developing enzyme inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance—a topic frequently searched in scientific and medical communities.

In the context of green chemistry, 4-4-(methoxymethyl)phenyl-1,3-oxazolidin-2-one is being explored for its compatibility with sustainable synthesis methods. This aligns with the increasing focus on eco-friendly chemical processes, a hot topic in both academic and industrial circles. Its potential as a catalyst or ligand in asymmetric synthesis further underscores its versatility, making it a subject of interest in organic synthesis forums and publications.

From a commercial perspective, the compound's stability and solubility profile make it suitable for formulation in various pharmaceutical excipients. Searches for drug delivery systems and bioavailability enhancers often intersect with discussions about such functionalized oxazolidinones. Additionally, its patent landscape reveals ongoing innovations, particularly in central nervous system (CNS) therapeutics, reflecting broader trends in neurodegenerative disease research.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1489834-21-0, ensuring compliance with Good Manufacturing Practices (GMP). Quality control remains a priority, as evidenced by frequent searches for analytical standards and reference materials. The compound's spectral data and chromatographic behavior are well-documented, supporting its adoption in regulated industries.

In summary, 4-4-(methoxymethyl)phenyl-1,3-oxazolidin-2-one represents a convergence of synthetic utility, biological relevance, and industrial applicability. Its study addresses pressing questions in medicinal chemistry and process optimization, while its CAS registry ensures traceability in a competitive market. As research progresses, this compound is poised to play a pivotal role in advancing small-molecule therapeutics and specialty chemicals.